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Compound of Interest

Compound Name: 3-Decanone

Cat. No.: B1198406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the boiling and melting points of 3-
decanone, complete with detailed experimental protocols for their determination. The

information is presented to support research and development activities where this compound

is utilized.

Physicochemical Data of 3-Decanone
3-Decanone, also known as ethyl heptyl ketone, is a ketone with the chemical formula

C₁₀H₂₀O. It is a colorless liquid at room temperature and is found naturally in various fruits and

dairy products. The following table summarizes its key physical properties.

Property Value References

Boiling Point 203 to 211 °C [1][2][3][4][5]

204-205 °C at 760 mmHg [2][3][4][5]

Melting Point -14 to 2.5 °C [1][2][6]

-4 to -3 °C [1][4][5]

2.0 to 2.5 °C [2]
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Experimental Protocols for Determination of
Physical Properties
Accurate determination of the boiling and melting points is crucial for the identification and

purity assessment of chemical compounds. The following are detailed methodologies for these

measurements.

1. Boiling Point Determination (Thiele Tube Method)

This method is a common and efficient way to determine the boiling point of a small liquid

sample.[7]

Apparatus: Thiele tube, thermometer (calibrated), small test tube (Durham tube), capillary

tube (sealed at one end), rubber band or wire, heating source (Bunsen burner or oil bath),

and mineral oil.

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Attach a small test tube containing 1-2 mL of 3-decanone to the thermometer using a

rubber band or wire. The bottom of the test tube should be aligned with the thermometer

bulb.

Place a capillary tube, with its sealed end up, inside the test tube containing the 3-
decanone.

Suspend the thermometer and attached test tube in the Thiele tube, ensuring the oil level

is above the sample but below the opening of the test tube.

Gently heat the side arm of the Thiele tube. This design promotes convection currents,

ensuring uniform heating of the oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.
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Continue heating until a steady stream of bubbles is observed, and then remove the heat

source.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube as the apparatus cools.[7] Record this temperature.

2. Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which a solid substance melts.[8]

Since 3-decanone can be a solid at low temperatures, this method is applicable.

Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one

end), and a solid sample of 3-decanone (previously frozen).

Procedure:

Ensure the 3-decanone sample is completely frozen and crushed into a fine powder.

Pack a small amount of the powdered 3-decanone into the open end of a capillary tube to

a depth of 2-3 mm. Tap the sealed end on a hard surface to compact the sample.

Place the capillary tube into the sample holder of the melting point apparatus.

Set the heating rate to a rapid setting initially to approach the expected melting point

quickly.

Once the temperature is within 15-20°C of the expected melting point, reduce the heating

rate to 1-2°C per minute to ensure accurate measurement.[8]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).[8] A pure compound will have a sharp melting range of 0.5-1.5°C.[8]

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

boiling and melting points of 3-decanone.

Experimental Workflow for Physicochemical Characterization of 3-Decanone

Sample Preparation

Boiling Point DeterminationMelting Point Determination

Data Analysis

Obtain 3-Decanone Sample

Assess Purity (e.g., GC-MS)

Prepare Thiele Tube Apparatus

Freeze Sample for Melting Point Determination

Prepare Melting Point Apparatus

Heat Sample and Observe Bubbling

Record Temperature at Liquid Ingress

Compare with Literature Values

Heat Sample Slowly

Record Melting Range

Report Findings
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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